Cas no 858119-34-3 (Benzamide, 3-[3-(3-methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-)

Benzamide, 3-[3-(3-methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]- structure
858119-34-3 structure
Product Name:Benzamide, 3-[3-(3-methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-
CAS No:858119-34-3
MF:C22H17N3O3
MW:371.388684988022
CID:663116
PubChem ID:57595609
Update Time:2025-04-19

Benzamide, 3-[3-(3-methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-[3-(3-methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-
    • 3-[3-(3-methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]benzamide
    • 3-(3-(3-Methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)benzamide
    • SCHEMBL858237
    • DTXSID50727250
    • 858119-34-3
    • Inchi: 1S/C22H17N3O3/c1-28-16-7-3-5-14(11-16)20(26)18-12-25-22-19(18)17(8-9-24-22)13-4-2-6-15(10-13)21(23)27/h2-12H,1H3,(H2,23,27)(H,24,25)
    • InChI Key: QXLDULNZYGXKDX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)OC)C1=CNC2C1=C(C=CN=2)C1C=CC=C(C(N)=O)C=1

Computed Properties

  • Exact Mass: 371.12699141g/mol
  • Monoisotopic Mass: 371.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 98.1Ų
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